Cas no 2680877-78-3 (benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate)

• Product Name: benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate
• CAS No: 2680877-78-3
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 5625261
• PubChem ID: 165922310
• Update Time: 2025-08-02

benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302983
• benzyl N-[5-ethyl-3-(4-methoxybenzoyl)thiophen-2-yl]carbamate
• 2680877-78-3
• benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate

• Inchi： 1S/C22H21NO4S/c1-3-18-13-19(20(24)16-9-11-17(26-2)12-10-16)21(28-18)23-22(25)27-14-15-7-5-4-6-8-15/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key： NVMKFQHURICEGR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC(=CC=2)OC)=O)C=C1CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.11912932g/mol
• Monoisotopic Mass: 395.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 92.9Ų

Additional information on benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate

Introduction to Benzyl N-5-Ethyl-3-(4-Methoxybenzoyl)thiophen-2-ylcarbamate (CAS No. 2680877-78-3)

Benzyl N-5-Ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate (CAS No. 2680877-78-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate is notable for its intricate arrangement of functional groups. The molecule consists of a thiophene ring, a benzene ring, and a carbamate group, all interconnected through specific substituents. The presence of the 4-methoxybenzoyl group and the 5-ethyl substituent on the thiophene ring contributes to its unique chemical properties and biological activities.

Synthesis methods for benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate have been extensively studied to optimize yield and purity. One common approach involves the reaction of 5-ethyl-3-(4-methoxybenzoyl)thiophen-2-amine with benzyl chloroformate in the presence of a base such as triethylamine. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production in both research and industrial settings.

Recent biological studies have highlighted the potential therapeutic applications of benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary studies have indicated that it may have antitumor effects, particularly in inhibiting the growth of certain cancer cell lines.

In the context of pharmaceutical development, benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate has been evaluated for its pharmacokinetic properties. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. These properties suggest that the compound could be developed into an effective drug with minimal side effects.

Moreover, recent advancements in computational chemistry have provided valuable insights into the molecular interactions of benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate with biological targets. Molecular docking studies have revealed that the compound binds effectively to key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This binding affinity contributes to its anti-inflammatory effects and underscores its potential as a lead compound for drug discovery.

Clinical trials are currently underway to further investigate the safety and efficacy of benzyl N-5-ethyl-3-(4-methoxybenzoyl)thiophen-2-ylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, benzyl N-5-Ethyl-3-(4-methoxybenzoyl)thiophen-2-y-carbamate (CAS No. 2680877-78-3) is a multifaceted compound with a rich array of biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties and promising clinical results, positions it as a valuable candidate for further research and development in the pharmaceutical industry.